1-N-ethylbenzene-1,3-diamine
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Overview
Description
1-N-ethylbenzene-1,3-diamine, also known as EBDA, is a chemical compound with the molecular formula C8H12N2 and a molecular weight of 136.19400 . It is commonly used in various fields of research and industry.
Synthesis Analysis
The synthesis of 1,3-diamines, such as 1-N-ethylbenzene-1,3-diamine, is a significant area in synthetic organic chemistry . The synthetic methods for the preparation of 1,3-diamines are summarized in a review . The synthetic route involves the use of m-Phenylenediamine, Ethyl carbonate, Bromoethane, sodium ethyl su, n-ethyl-3-nitro, N-Ethylaniline, and 3-Nitroaniline .Molecular Structure Analysis
The molecular structure of 1-N-ethylbenzene-1,3-diamine consists of a six-carbon aromatic ring, known as a benzene ring, with an ethyl group (two carbon atoms) attached . This structure lends the compound certain characteristics .Chemical Reactions Analysis
1,3-Diamines serve as significant motifs in natural products and building blocks in synthetic organic chemistry . They are involved in various chemical reactions, including electrophilic aromatic substitution .Scientific Research Applications
Chemical Reactions and Synthesis
1-N-ethylbenzene-1,3-diamine, a diamine derivative, shows potential in various chemical synthesis processes. For instance, it is involved in the SNAr reaction with tetrachloronitrobenzene under high pressure, forming cyclization products (Ibata, Zou, & Demura, 1995). In another study, diamines including 1-N-ethylbenzene-1,3-diamine have been used in synthesizing new polyimides with inherent viscosities and good thermal stability, highlighting their importance in polymer chemistry (Sadavarte, Halhalli, Avadhani, & Wadgaonkar, 2009).
Applications in Material Science
1-N-ethylbenzene-1,3-diamine has been used to develop novel reagents for the synthesis of various chemical compounds, indicating its utility in material science. For example, poly(N,N′-dichloro-N-ethylbenzene-1,3-disulfonamide) derived from this diamine has been utilized for preparing N-chloroamines, nitriles, and aldehydes (Ghorbani‐Vaghei & Veisi, 2009).
Analytical Chemistry and Spectroscopy
In the field of analytical chemistry, the dynamics of ethyl groups in compounds like 1-N-ethylbenzene-1,3-diamine have been studied using techniques like solid-state proton spin relaxation, providing insights into molecular structure and dynamics (Beckmann, Happersett, Herzog, & Tong, 1991).
Environmental Science and Corrosion Inhibition
1-N-ethylbenzene-1,3-diamine derivatives have found applications in environmental science, such as corrosion inhibition. Schiff base derivatives synthesized from diamines, including 1-N-ethylbenzene-1,3-diamine, have been evaluated as corrosion inhibitors for mild steel in acidic conditions, demonstrating their industrial significance (Singh & Quraishi, 2016).
Mechanism of Action
Target of Action
It is commonly used in the synthesis of various dyes and pigments, suggesting that its targets could be related to color-producing biochemical pathways.
Mode of Action
The mode of action of 1-N-ethylbenzene-1,3-diamine is likely related to its chemical structure. As a diamine, it has two amine groups that can participate in various chemical reactions. For instance, it can undergo electrophilic aromatic substitution, a reaction where an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate can then react further to yield a substituted benzene ring .
Biochemical Pathways
Given its use in dye and pigment synthesis, it may influence pathways related to color production or modification in certain organisms or materials.
Result of Action
Given its use in dye and pigment synthesis, it may have effects related to color production or modification.
Safety and Hazards
properties
IUPAC Name |
3-N-ethylbenzene-1,3-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-10-8-5-3-4-7(9)6-8/h3-6,10H,2,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLAWDMHLJNVGSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=CC(=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70581750 |
Source
|
Record name | N~1~-Ethylbenzene-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70581750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-N-ethylbenzene-1,3-diamine | |
CAS RN |
50617-74-8 |
Source
|
Record name | N~1~-Ethylbenzene-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70581750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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